Cas no 1391733-55-3 (tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate)

• Product Name: tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate
• CAS No: 1391733-55-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 4593456
• Update Time: 2025-08-05

tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Trans-Tert-Butyl Octahydro-1H-Pyrido[3,4-B][1,4]Oxazine-1-Carboxylate
• Trans-Tert-Butyl Octahydro-1H-Pyrido[3,4-B][1,4]Oxazine-1-Carboxylate(WX111239)
• tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-7-16-10-8-13-5-4-9(10)14/h9-10,13H,4-8H2,1-3H3/t9-,10-/m1/s1
• InChI Key： HTHMPFGFBSGVPA-NXEZZACHSA-N
• SMILES： O1CCN(C(OC(C)(C)C)=O)[C@]2([H])CCNC[C@@]12[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate

Chemical Profile of tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate (CAS No. 1391733-55-3)

tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate, identified by its CAS number 1391733-55-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrido[3,4-b][1,4]oxazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group at the carboxylate position introduces steric hindrance and may influence the compound's solubility, bioavailability, and interaction with biological targets.

The molecular framework of tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate incorporates a fused bicyclic system consisting of a pyridine ring and an oxazine ring. This structural motif is particularly intriguing due to its ability to mimic natural product scaffolds and exhibit binding affinity towards various biological receptors. The octahydro substitution pattern further modulates the electronic properties of the molecule, potentially enhancing its pharmacological efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. Pyrido[3,4-b][1,4]oxazines have been extensively studied for their potential as kinase inhibitors and other enzyme-targeting agents. For instance, modifications in the substitution patterns of these compounds have led to the discovery of potent inhibitors against targets such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). The carboxylate functionality in tert-butyl trans-2,3,4a,5,6,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-1-carboxylate suggests that it may serve as a versatile scaffold for further derivatization to achieve specific biological activities.

The tert-butyl group at the 1-carboxylate position is strategically placed to influence both the conformational flexibility and electronic distribution of the molecule. This substitution can enhance metabolic stability by preventing unwanted hydrolysis or oxidation. Additionally， it may improve binding interactions by introducing hydrophobicity or steric bulk near critical residues in biological targets. Such features are particularly valuable in drug design efforts aimed at achieving high selectivity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with remarkable accuracy. Molecular docking studies have been instrumental in understanding how tert-butyl trans-2，3，4a，5，6，7，8，8a-octahydropyrido[3，4-b][1，4]oxazine-1-carboxylate interacts with potential targets like protein kinases or transcription factors. These studies have revealed that subtle changes in the substitution pattern can significantly alter binding affinity and specificity. For example，the introduction of additional hydrophobic groups or polar moieties can fine-tune interactions with specific amino acid residues in the target protein.

The synthesis of tert-butyl trans-2，3，4a，5，6，7，8，8a-octahydropyrido[3，4-b][1，4]oxazine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The construction of the pyrido[3،4-b][1،4]oxazine core requires multi-step reactions involving cyclization、condensation、and functional group transformations. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high efficiency and selectivity. These synthetic strategies not only facilitate the preparation of this compound but also provide valuable insights into developing similar heterocyclic frameworks for drug discovery.

The pharmacokinetic properties of tert-butyl trans-2،3،4a،5،6،7，8，8a-octahydropyrido[3،4-b][1،4]oxazine-1-carboxylate are another critical area of investigation. In vitro studies have demonstrated that this compound exhibits moderate solubility in water and favorable metabolic stability in liver microsomes. These characteristics are essential for ensuring adequate bioavailability following oral administration. Furthermore， preliminary toxicity assessments have shown that this compound is well-tolerated at therapeutic doses ， suggesting its potential for further development into a lead candidate for clinical trials.

Future research directions may focus on exploring analogs of tert-butyl trans-2،3،4a،5،6،7，8，8a-octahydropyrido[3،4-b][1，4]oxazine-1-carboxylate by modifying substituents at various positions along the molecular scaffold。 Such modifications could enhance potency、selectivity、or pharmacokinetic properties ， paving the way for new therapeutic agents targeting diseases such as cancer、inflammatory disorders、and neurological conditions。 Additionally ， incorporation into drug delivery systems could further improve delivery efficiency and reduce side effects。

In conclusion,tert-butyl trans-2،3，4a،5，6 ，7 ，8 ，8a-octahydropyrido[ 34b ] [ 14 ] oxazine - 1 - carboxylate (CAS No . 139173355 - 33 ) represents a promising lead compound with significant potential in medicinal chemistry . Its unique structural features ， combined with favorable pharmacological properties ， make it an attractive candidate for further development . As research continues to uncover new applications for this class of heterocyclic compounds ， we can expect exciting advancements that will benefit patients worldwide .